Cas no 31680-07-6 (4-Methyl-3-nitrobenzaldehyde)

4-Methyl-3-nitrobenzaldehyde is a nitro-substituted aromatic aldehyde with the molecular formula C₈H₇NO₃. This compound is characterized by the presence of a formyl group (–CHO) and a nitro (–NO₂) group on a methyl-substituted benzene ring, making it a versatile intermediate in organic synthesis. Its key advantages include high reactivity in condensation and nucleophilic addition reactions, enabling its use in the preparation of pharmaceuticals, dyes, and fine chemicals. The electron-withdrawing nitro group enhances its utility in electrophilic substitution reactions, while the methyl group contributes to controlled steric effects. It is typically supplied as a crystalline solid with defined purity, ensuring consistency in synthetic applications.

4-Methyl-3-nitrobenzaldehyde structure

Product Name:4-Methyl-3-nitrobenzaldehyde

CAS No:31680-07-6

MF:C₈H₇NO₃

MW:165.146082162857

MDL:MFCD00017011

CID:88921

PubChem ID:1798998

Update Time:2025-06-08

4-Methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-3-nitrobenzaldehyde
- 3-Nitro-p-tolualdehyde
- 3-nitro-4-methyl benzaldehyde
- 3-nitro-4-tolualdehyde
- 3-Nitro-p-toluylaldehyd
- 4-Methyl-3-nitro-benzaldehyd
- 4-methyl-3-nitro-benzaldehyde
- methylnitrobenzaldehyde
- DTXSID40185567
- 31680-07-6
- PS-5470
- SCHEMBL335971
- FT-0619033
- N5FD2YBQ8T
- W-106883
- UNII-N5FD2YBQ8T
- AKOS000295657
- Z56914829
- Benzaldehyde, 4-methyl-3-nitro-
- SY018600
- MFCD00017011
- EN300-17304
- P-TOLUALDEHYDE, 3-NITRO-
- 4-Methyl-3-nitrobenzaldehyde, 98%
- A820952
- NS00029161
- EINECS 250-760-4
- CS-W014308
- 3-nitro-4-methylbenzaldehyde
- GEO-01891
- DTXCID80108058
- A10203
- STL286758
- DB-048090
- MDL： MFCD00017011
- Inchi： 1S/C8H7NO3/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-5H,1H3
- InChI Key： KHWGAWBXQOKXIJ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=O)C=CC=1C)=O
- BRN： 1637706

Computed Properties

Exact Mass: 165.04300
Monoisotopic Mass: 165.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.9A^2
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing

Experimental Properties

Color/Form: Yellowish solid
Density: 1.278
Melting Point: 46-49 °C (lit.)
Boiling Point: 276 ºC
Flash Point: 130 ºC
Refractive Index: 1.602
Water Partition Coefficient: Insoluble in water.
PSA: 62.89000
LogP: 2.23890
Solubility: Insoluble in water
Sensitiveness: Air Sensitive

4-Methyl-3-nitrobenzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38-22
Safety Instruction： S26-S36/37/39-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Inert atmosphere,2-8°C
Safety Term：S26;S36

4-Methyl-3-nitrobenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Methyl-3-nitrobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M138662-100g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	≥98%	100g	¥806.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M138662-1g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	≥98%	1g	¥29.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M138662-25g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	≥98%	25g	¥252.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M138662-5g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	≥98%	5g	¥71.90	2023-09-02
Fluorochem	009806-1g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	96%	1g	￡10.00	2022-02-28
Fluorochem	009806-5g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	96%	5g	￡16.00	2022-02-28
Fluorochem	009806-25g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	96%	25g	￡58.00	2022-02-28
Chemenu	CM252155-100g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	95+%	100g	$284	2021-06-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028982-1g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	98%	1g	￥27	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028982-100g	4-Methyl-3-nitrobenzaldehyde	31680-07-6	98%	100g	￥923	2024-05-24

4-Methyl-3-nitrobenzaldehyde Production Method

4-Methyl-3-nitrobenzaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:31680-07-6)4-Methyl-3-nitrobenzaldehyde

Order Number:A820952

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):195.0

Email:sales@amadischem.com

Product Official Link

4-Methyl-3-nitrobenzaldehyde Related Literature

1. 522. The β-phenylserine series. Part II

Ernst D. Bergmann,H. Bendas,Ch. Resnick J. Chem. Soc. 1953 2564
2. 422. The stability of coumarinic acids. Chelation of the hydroxyl group

Malcolm Crawford,J. W. Rasburn J. Chem. Soc. 1956 2155

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

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